![molecular formula C13H15N5OS B5836830 N-(4,5-dihydro-1,3-thiazol-2-yl)-N'-(1,2-dimethyl-1H-benzimidazol-5-yl)urea](/img/structure/B5836830.png)
N-(4,5-dihydro-1,3-thiazol-2-yl)-N'-(1,2-dimethyl-1H-benzimidazol-5-yl)urea
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Overview
Description
N-(4,5-dihydro-1,3-thiazol-2-yl)-N'-(1,2-dimethyl-1H-benzimidazol-5-yl)urea, also known as DTBU, is a small molecule inhibitor that has been widely used in scientific research. DTBU has been shown to inhibit the activity of several enzymes, including protein tyrosine phosphatases, which play important roles in various biological processes.
Mechanism of Action
N-(4,5-dihydro-1,3-thiazol-2-yl)-N'-(1,2-dimethyl-1H-benzimidazol-5-yl)urea inhibits the activity of protein tyrosine phosphatases by binding to the active site of the enzyme. This binding prevents the enzyme from dephosphorylating its substrate, which leads to an increase in the phosphorylation of the substrate. The increased phosphorylation of the substrate can lead to changes in cell signaling and gene expression.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. Inhibition of protein tyrosine phosphatases by this compound can lead to changes in cell signaling and gene expression. This compound has also been shown to inhibit the growth of cancer cells and reduce inflammation in animal models.
Advantages and Limitations for Lab Experiments
One of the advantages of using N-(4,5-dihydro-1,3-thiazol-2-yl)-N'-(1,2-dimethyl-1H-benzimidazol-5-yl)urea in lab experiments is its specificity for protein tyrosine phosphatases. This compound has been shown to have little to no effect on other enzymes, which allows for more precise studies of protein tyrosine phosphatases. One of the limitations of using this compound is its potential toxicity. This compound has been shown to have cytotoxic effects on some cell lines, which can limit its use in certain experiments.
Future Directions
For the study of N-(4,5-dihydro-1,3-thiazol-2-yl)-N'-(1,2-dimethyl-1H-benzimidazol-5-yl)urea include the development of more specific inhibitors and the exploration of its potential therapeutic uses.
Synthesis Methods
N-(4,5-dihydro-1,3-thiazol-2-yl)-N'-(1,2-dimethyl-1H-benzimidazol-5-yl)urea can be synthesized using a multi-step process. The first step involves the reaction of 2-mercaptoethanol with 2-bromoacetic acid to form 2-(2-hydroxyethylthio)acetic acid. The second step involves the reaction of 2-(2-hydroxyethylthio)acetic acid with thiosemicarbazide to form 4,5-dihydro-1,3-thiazol-2-amine. The third step involves the reaction of 4,5-dihydro-1,3-thiazol-2-amine with 1,2-dimethyl-1H-benzimidazole-5-carbonyl chloride to form this compound.
Scientific Research Applications
N-(4,5-dihydro-1,3-thiazol-2-yl)-N'-(1,2-dimethyl-1H-benzimidazol-5-yl)urea has been used in a variety of scientific research applications. One of the most common applications is the study of protein tyrosine phosphatases. This compound has been shown to inhibit the activity of several protein tyrosine phosphatases, including PTP1B, TCPTP, and SHP-1. These enzymes play important roles in various biological processes, including cell growth, differentiation, and signaling.
Properties
IUPAC Name |
1-(4,5-dihydro-1,3-thiazol-2-yl)-3-(1,2-dimethylbenzimidazol-5-yl)urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15N5OS/c1-8-15-10-7-9(3-4-11(10)18(8)2)16-12(19)17-13-14-5-6-20-13/h3-4,7H,5-6H2,1-2H3,(H2,14,16,17,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TXHAJXRWYKRETK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC2=C(N1C)C=CC(=C2)NC(=O)NC3=NCCS3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15N5OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
289.36 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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